Cas no 1260382-48-6 (4,7-difluoro-1,3-benzothiazole)

• Product Name: 4,7-difluoro-1,3-benzothiazole
• CAS No: 1260382-48-6
• MF: C₇H₃F₂NS
• MW: 171.1672270298
• MDL: MFCD18381212
• CID: 855219
• PubChem ID: 54361353
• Update Time: 2025-10-19

4,7-difluoro-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• 4,7-Difluorobenzothiazole
• 4,7-Difluorobenzo[d]thiazole
• 4,7-difluoro-1,3-benzothiazole
• 1260382-48-6
• EN300-25981047

• MDL： MFCD18381212
• Inchi： 1S/C7H3F2NS/c8-4-1-2-5(9)7-6(4)10-3-11-7/h1-3H
• InChI Key： LURSBUXQVOXZNY-UHFFFAOYSA-N
• SMILES： S1C=NC2C(=CC=C(C1=2)F)F

Computed Properties

• Exact Mass: 170.99542660g/mol
• Monoisotopic Mass: 170.99542660g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1
• XLogP3: 2.6

Additional information on 4,7-difluoro-1,3-benzothiazole

Introduction to 4,7-difluoro-1,3-benzothiazole (CAS No. 1260382-48-6)

4,7-difluoro-1,3-benzothiazole, identified by the Chemical Abstracts Service Number (CAS No.) 1260382-48-6, is a fluorinated heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the benzothiazole family, a class of molecules known for their broad spectrum of biological activities and utility in medicinal chemistry. The presence of fluorine atoms at the 4 and 7 positions introduces unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The benzothiazole core is a fused ring system consisting of a benzene ring linked to a thiazole ring, both containing sulfur and nitrogen heteroatoms. These heteroatoms contribute to the compound's reactivity and interact with biological targets in diverse ways. The introduction of fluorine atoms at specific positions can modulate the pharmacokinetic properties, such as metabolic stability and binding affinity, which are critical factors in drug design.

In recent years, 4,7-difluoro-1,3-benzothiazole has been studied for its potential applications in various therapeutic areas. One of the most promising applications is in the development of anticancer agents. Fluorinated benzothiazoles have shown efficacy in inhibiting kinases and other enzymes involved in tumor growth and progression. For instance, research has demonstrated that compounds structurally related to 4,7-difluoro-1,3-benzothiazole can selectively target tyrosine kinases, which are often overexpressed in cancer cells.

Additionally, this compound has been explored for its antimicrobial properties. The fluorine atoms enhance the compound's ability to interact with bacterial enzymes and DNA gyrase, leading to increased efficacy against resistant strains of bacteria. Studies have shown that derivatives of 4,7-difluoro-1,3-benzothiazole exhibit promising activity against Gram-positive and Gram-negative bacteria, making them candidates for novel antibiotics.

The pharmacological activity of 4,7-difluoro-1,3-benzothiazole is further enhanced by its ability to cross the blood-brain barrier. This property is particularly important for the development of central nervous system (CNS) drugs. Researchers have investigated its potential as a scaffold for neuroprotective agents and antipsychotic medications. The fluorine atoms contribute to improved lipophilicity and metabolic stability, which are essential for effective CNS drug delivery.

Recent advances in computational chemistry have also played a crucial role in understanding the mechanism of action of 4,7-difluoro-1,3-benzothiazole. Molecular docking studies have revealed that this compound interacts with specific binding pockets on target proteins, modulating their activity. These insights have guided the design of more potent derivatives with improved pharmacological profiles.

The synthesis of 4,7-difluoro-1,3-benzothiazole involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include fluorination reactions on pre-formed benzothiazole derivatives and cyclization strategies that introduce the fluorine atoms at the desired positions. Advances in catalytic methods have enabled more efficient and environmentally friendly synthesis processes.

In conclusion,4,7-difluoro-1,3-benzothiazole (CAS No. 1260382-48-6) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable scaffold for developing novel therapeutic agents across various therapeutic areas. Ongoing research continues to uncover new applications and improve synthetic methodologies for this promising compound.